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Compound of Interest

Compound Name: Tris(3-fluorophenyl)phosphine

Cat. No.: B1295276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(3-fluorophenyl)phosphine is an organophosphorus compound that serves as a ligand in

transition metal-catalyzed reactions. The electronic properties of the ligand, influenced by the

fluorine atoms at the meta-position of the phenyl rings, can modulate the reactivity and

selectivity of the catalytic system. These application notes provide an overview of the potential

uses of Tris(3-fluorophenyl)phosphine as a ligand in key cross-coupling reactions, along with

generalized experimental protocols.

Phosphine ligands are crucial in homogeneous catalysis for their ability to stabilize metal

centers and influence their electronic and steric environments. The electron-withdrawing nature

of the fluorine atoms in Tris(3-fluorophenyl)phosphine can impact the catalytic cycle,

potentially affecting the rates of oxidative addition and reductive elimination. While specific

quantitative data for the performance of Tris(3-fluorophenyl)phosphine in many applications

is not extensively documented in publicly available literature, its structural similarity to other

fluorinated phosphine ligands suggests its utility in various palladium-catalyzed cross-coupling

reactions.
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Tris(3-fluorophenyl)phosphine is a potential ligand for several palladium-catalyzed cross-

coupling reactions that are fundamental in synthetic organic chemistry and drug development

for the formation of carbon-carbon and carbon-heteroatom bonds.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between

organoboron compounds and organic halides or triflates. The phosphine ligand plays a critical

role in the catalytic cycle by influencing the stability and reactivity of the palladium catalyst.
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Caption: Simplified catalytic cycle of the Suzuki-Miyaura coupling reaction.

Heck Reaction
The Heck reaction is a method for the synthesis of substituted alkenes through the coupling of

an unsaturated halide with an alkene in the presence of a base and a palladium catalyst. The

phosphine ligand influences both the reactivity and regioselectivity of this reaction.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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